![molecular formula C17H21NO3 B2380391 Methyl 6-(2-phenylacetyl)-6-azaspiro[2.5]octane-1-carboxylate CAS No. 2034291-91-1](/img/structure/B2380391.png)
Methyl 6-(2-phenylacetyl)-6-azaspiro[2.5]octane-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound you’re asking about is a complex organic molecule. It contains a spirocyclic structure, which is a type of cyclic compound where two rings share a single atom . The presence of the phenylacetyl group suggests that this compound may have interesting chemical properties .
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be influenced by its molecular structure. For instance, the presence of the phenylacetyl group could impact the compound’s solubility, stability, and reactivity .Scientific Research Applications
- Relevance : Compound 8 exhibits affinity for sigma-1 receptors (Ki = 2.1 μM). These receptors are involved in processes like apoptosis, excitotoxicity, inflammation, and oxidative stress, contributing to neuronal survival .
- Activity : Compound 8 inhibits HDAC-6 (IC50 = 17 nM), potentially modulating gene expression and cellular processes .
- Antioxidant Activity : Compound 8 exhibits antioxidant effects (1.92 Trolox antioxidant equivalents or TEs). This property may protect neurons from oxidative damage .
- Structure–Activity Relationship (SAR) : Further studies can optimize its structure for improved efficacy and safety .
- Synthesis : Compound 8 is synthesized via amidation, using acyl chlorides or acids with amines and coupling agents (HATU or CDI) .
Sigma-1 Receptor Modulation
Histone Deacetylase-6 (HDAC-6) Inhibition
Antioxidant Properties
Drug-Likeness and Optimization
Synthetic Routes and Derivatives
Phytoalexin Potential
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
methyl 6-(2-phenylacetyl)-6-azaspiro[2.5]octane-2-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO3/c1-21-16(20)14-12-17(14)7-9-18(10-8-17)15(19)11-13-5-3-2-4-6-13/h2-6,14H,7-12H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOMKCBVOLDAXDM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CC12CCN(CC2)C(=O)CC3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.35 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 6-(2-phenylacetyl)-6-azaspiro[2.5]octane-1-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.